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Compound of Interest

Compound Name: 3-Bromo-4-fluorotoluene

Cat. No.: B1266451

An In-depth Technical Guide to 3-Bromo-4-fluorotoluene (CAS: 452-62-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-fluorotoluene, with the CAS number 452-62-0, is a halogenated aromatic organic
compound.[1] Its structure, featuring a toluene backbone substituted with both a bromine and a
fluorine atom, makes it a significant intermediate in various chemical syntheses.[1] This guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis, and its applications, particularly in the pharmaceutical
and polymer science sectors. The presence of both bromine and fluorine atoms enhances its
reactivity, allowing chemists to construct complex molecules with specific therapeutic
properties.[1]

Chemical and Physical Properties

The physical and chemical characteristics of 3-Bromo-4-fluorotoluene are summarized below.
These properties are crucial for its handling, storage, and application in synthetic chemistry.
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Property

Value

Source

Molecular Formula

C7HeBrF

[21(31[4]

Molecular Weight 189.025 g/mol [2][4]
Colorless to light yellow clear

Appearance o [4115]
liquid

Density 1.507 g/mL at 25 °C [3]

Boiling Point 169 °C at 760 mmHg [2]

69-70 °C at 11 mmHg

[3]

Flash Point

73 °C (163.4 °F) - closed cup

[2](3]

Refractive Index

n20/D 1.531

[3]4]

Vapor Pressure

2.1 £ 0.3 mmHg at 25°C

[2]

Purity

> 98% (GC)

[4]1(5]

LogP

3.41

[2]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity confirmation of 3-

Bromo-4-fluorotoluene. Available spectral data includes:

» Nuclear Magnetic Resonance (NMR): 13C NMR spectra are available and can be used to

confirm the carbon framework of the molecule.[6]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for identifying the functional

groups present in the compound.[7]

e Mass Spectrometry (MS): GC-MS data is used to determine the molecular weight and

fragmentation pattern.[8]

Synthesis of 3-Bromo-4-fluorotoluene
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A common method for the preparation of 3-Bromo-4-fluorotoluene involves the electrophilic
bromination of 4-fluorotoluene. The use of specific catalysts can influence the isomer ratio of
the product.[9][10]

Experimental Protocol: Bromination of 4-Fluorotoluene

This protocol is based on a patented synthesis method designed to increase the yield of the 3-
bromo isomer over the 2-bromo isomer.[9][10]

Materials:
e 4-Fluorotoluene

Bromine

Glacial Acetic Acid

Iron powder (catalyst)

lodine (catalyst)
Procedure:

o A solution of 110 g of 4-fluorotoluene in 40 ml of glacial acetic acid is prepared in a reaction
vessel.

 To this solution, 1.1 g of iron powder and 1.1 g of iodine are added as catalysts.[9]
o A solution of 160 g of bromine in 60 ml of glacial acetic acid is prepared separately.[9]
e The bromine solution is added all at once to the 4-fluorotoluene solution.[9]

e The reaction is initially exothermic and the temperature is maintained between 25°C and
27°C, first by cooling with water and then with warm water as needed.[9]

e The reaction mixture is stirred at this temperature for 3 to 8 hours to ensure a high
conversion rate.
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 After the reaction is complete, the glacial acetic acid and any unreacted 4-fluorotoluene are
removed by distillation in vacuo.

e The resulting crude product, a mixture of monobrominated isomers, is then distilled under
reduced pressure (e.g., 20 mbars) between 65°C and 85°C.[11]

e The collected distillate is further purified by fractional distillation on a column to separate the
3-bromo-4-fluorotoluene (boiling point: 184-185°C) from the 2-bromo-4-fluorotoluene
isomer (boiling point: 176-178°C).[10][11]
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Caption: Synthesis workflow for 3-Bromo-4-fluorotoluene via bromination.

Applications in Research and Development

3-Bromo-4-fluorotoluene is a valuable building block in the synthesis of more complex
molecules, particularly in the pharmaceutical industry.

o Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of active
pharmaceutical ingredients (APIs).[1] For example, it has been used as a starting material in
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the multi-step synthesis of radiolabeled compounds like (4-fluoro-3-
[t3t]iodobenzyl)guanidine, which has applications in medical imaging and therapy.

e Agrochemicals: The unique substitution pattern of this compound makes it a useful
intermediate in the development of new pesticides and herbicides.

e Polymer Science: It is used as a monomer or an intermediate in the synthesis of specialty
polymers and advanced materials, where the incorporation of fluorine and bromine can
impart desirable properties such as thermal stability and flame retardancy.[12]
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Caption: Synthetic utility of 3-Bromo-4-fluorotoluene in various applications.

Safety and Handling

3-Bromo-4-fluorotoluene is a combustible liquid and requires careful handling. It is classified
as an irritant to the skin, eyes, and respiratory system.[3]
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Safety Information Details Source
Signal Word Warning
Hazard Statements H227: Combustible liquid. [3]
H315: Causes skin irritation. [3]
H319: Causes serious eye 3]
irritation.
H335: May cause respiratory 3]
irritation.
P210: Keep away from
Precautionary Statements heat/sparks/open flames/hot [13]
surfaces. — No smoking.
P261: Avoid breathing
dust/fume/gas/mist/vapours/sp  [13]
ray.
P280: Wear protective
gloves/protective clothing/eye [13]
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
: [13]
Remove contact lenses, if
present and easy to do.
Continue rinsing.
Personal Protective Equipment  Eyeshields, Gloves, type ABEK
(PPE) (EN14387) respirator filter.
Store in a well-ventilated
Storage place. Keep cool. Keep [13]

container tightly closed.
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WGK (Germany) WGK 3

Conclusion

3-Bromo-4-fluorotoluene is a versatile chemical intermediate with significant applications in
the pharmaceutical and chemical industries. Its well-defined physical and chemical properties,
along with established synthesis protocols, make it a valuable component in the toolkit of
synthetic chemists. Proper adherence to safety and handling guidelines is essential when
working with this compound. The continued use of 3-Bromo-4-fluorotoluene in the
development of novel molecules underscores its importance in advancing science and
technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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